Cas no 52019-78-0 ((2S)-hexan-2-ol)

• Product Name: (2S)-hexan-2-ol
• CAS No: 52019-78-0
• Molecular Formula: C₆H₁₄O
• Molecular Weight: 102.17476
• MDL: MFCD00065955
• CID: 56142
• PubChem ID: 638097

(2S)-hexan-2-ol Properties

Names and Identifiers

• (S)-(+)-2-Hexanol
• (2S)-hexan-2-ol
• 2-Hexanol,(S)-
• (+)-2-Hexanol
• (S)-2-Hexanol
• s-(+)-2-hexanol
• s-2-hexanol
• (s)-(+)-hexanol
• AKOS006341289
• AS-81170
• (S)-hexan-2-ol
• 2-Hexanol, (2S)-
• CS-0179420
• BDBM36162
• D97166
• 52019-78-0
• 2-Hexanol, (S)-
• MFCD00065955
• (S)-(+)-2-Hexanol, ChiPros(R), produced by BASF, 98%
• SCHEMBL566846
• (2S)-2-hexanol
• (s)(+)-2-hexanol
• JM3G4T9YH9
• A828887
• (S)-(+)-2-Hexanol, 98%
• 2-Hexanol #
• EN300-1850856
• (+)-2-HEXANOL
• (s)-2-hexanol
• (2S)-Hexan-2-ol

• MDL： MFCD00065955
• InChIKey： QNVRIHYSUZMSGM-LURJTMIESA-N
• Inchi： 1S/C6H14O/c1-3-4-5-6(2)7/h6-7H,3-5H2,1-2H3/t6-/m0/s1
• SMILES： CCCC[C@H](C)O
• BRN： 1718997

Computed Properties

• Exact Mass: 102.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 102.104465
• Heavy Atom Count: 7
• Complexity: 35.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.55740
• PSA: 20.23000
• Refractive Index: n20/D 1.415(lit.)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 137-138 °C(lit.)
• Melting Point: -48.42°C (estimate)
• Flash Point: Fahrenheit: 123.8 ° f
  Celsius: 51 ° c
  
• Color/Form: liquid
• Solubility: Slightly soluble
• Specific Rotation: 11 º (c=neat)
• Optical Activity: [α]20/D +12°, neat
• Density: 0.818 g/mL at 25 °C(lit.)

(2S)-hexan-2-ol Security Information

• Symbol:
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S36-S39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R22; R36
• Hazard Level：3
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1992 3/PG 3
• Hazard Statement： H226-H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10-22-36/37/38
• Signal Word：Danger
• HazardClass：3

(2S)-hexan-2-ol Customs Data

• HS CODE：2905199090
• Customs Data：

  China Customs Code:

  2905199090

  Overview:

  2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%